Cas no 1262001-67-1 (3-(3-Carbamoyl-4-chlorophenyl)benzoic acid)

• Product Name: 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid
• CAS No: 1262001-67-1
• MF: C₁₄H₁₀ClNO₃
• MW: 275.687102794647
• MDL: MFCD18312704
• CID: 2768622
• PubChem ID: 53218430
• Update Time: 2025-05-21

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262001-67-1
• 3-(3-CARBAMOYL-4-CHLOROPHENYL)BENZOIC ACID
• DTXSID40683371
• 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%
• MFCD18312704
• 3'-Carbamoyl-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid

• MDL： MFCD18312704
• Inchi： 1S/C14H10ClNO3/c15-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(6-8)14(18)19/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： LAAUIAJKITWDBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 275.0349209Da
• Monoisotopic Mass: 275.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid

Comprehensive Overview of 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1)

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its carbamoyl and chlorophenyl functional groups, is a derivative of benzoic acid. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Researchers are increasingly interested in its potential applications due to its bioactive properties and structural versatility.

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